Methyl 1-(3,5-dichlorophenyl)-2-oxoazetidine-3-carboxylate
Overview
Description
Methyl 1-(3,5-dichlorophenyl)-2-oxoazetidine-3-carboxylate, also known as DCP-Methoxetamine, is a synthetic compound belonging to the arylcyclohexylamine class of dissociative anesthetics. DCP-Methoxetamine has gained significant attention in scientific research due to its potential therapeutic applications in treating various neurological and psychiatric disorders.
Mechanism of Action
Methyl 1-(3,5-dichlorophenyl)-2-oxoazetidine-3-carboxylateamine acts as an NMDA receptor antagonist, which blocks the activity of glutamate, a neurotransmitter involved in various brain functions, including learning and memory. By blocking the activity of glutamate, Methyl 1-(3,5-dichlorophenyl)-2-oxoazetidine-3-carboxylateamine can have a dissociative effect on the brain, inducing altered states of consciousness and anesthesia.
Biochemical and physiological effects:
Methyl 1-(3,5-dichlorophenyl)-2-oxoazetidine-3-carboxylateamine has been shown to induce a range of biochemical and physiological effects, including sedation, analgesia, and dissociation. It can also cause hallucinations, altered perception of time and space, and impaired motor function.
Advantages and Limitations for Lab Experiments
Methyl 1-(3,5-dichlorophenyl)-2-oxoazetidine-3-carboxylateamine has several advantages for lab experiments, including its high potency and selectivity for the NMDA receptor. However, its psychoactive effects and potential for abuse can pose limitations in conducting research with human subjects.
Future Directions
Future research on Methyl 1-(3,5-dichlorophenyl)-2-oxoazetidine-3-carboxylateamine could focus on its potential therapeutic applications in treating various neurological and psychiatric disorders, including depression, anxiety, and addiction. It could also investigate its use as an anesthetic agent in surgical procedures. Further studies could also explore the underlying mechanisms of its action and its effects on different brain regions and neurotransmitter systems. Additionally, research could investigate the potential for developing safer and more selective analogs of Methyl 1-(3,5-dichlorophenyl)-2-oxoazetidine-3-carboxylateamine for clinical use.
Synthesis Methods
Methyl 1-(3,5-dichlorophenyl)-2-oxoazetidine-3-carboxylateamine can be synthesized through a multi-step process involving the reaction of 3,5-dichlorophenyl-2-nitropropene with methylamine, followed by reduction with sodium borohydride and subsequent cyclization with oxalyl chloride. The final product is obtained through esterification with methanol.
Scientific Research Applications
Methyl 1-(3,5-dichlorophenyl)-2-oxoazetidine-3-carboxylateamine has been studied extensively for its potential therapeutic applications in treating various neurological and psychiatric disorders, including depression, anxiety, and addiction. It has also been investigated for its potential use as an anesthetic agent in surgical procedures.
properties
IUPAC Name |
methyl 1-(3,5-dichlorophenyl)-2-oxoazetidine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9Cl2NO3/c1-17-11(16)9-5-14(10(9)15)8-3-6(12)2-7(13)4-8/h2-4,9H,5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PDFCJGDMHLCGDL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CN(C1=O)C2=CC(=CC(=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9Cl2NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1-(3,5-dichlorophenyl)-2-oxoazetidine-3-carboxylate | |
CAS RN |
2174002-01-6 |
Source
|
| Record name | methyl 1-(3,5-dichlorophenyl)-2-oxoazetidine-3-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-methyl-6-({4-[(2-methylphenyl)acetyl]piperazin-1-yl}sulfonyl)-1,3-benzoxazol-2(3H)-one](/img/structure/B2586383.png)
![4-(diethylsulfamoyl)-N-[2-(4-fluorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide](/img/structure/B2586389.png)
![2-((2-oxo-1-(pyridin-2-ylmethyl)-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(p-tolyl)acetamide](/img/structure/B2586395.png)
![Trimethyl({2-phenylimidazo[1,2-A]pyridin-3-YL}methyl)azanium iodide](/img/structure/B2586406.png)